Cas no 2138399-86-5 ((2,2-Difluoro-3-{methyl[2-(methylsulfanyl)ethyl]amino}propyl)(methyl)amine)

• Product Name: (2,2-Difluoro-3-{methyl[2-(methylsulfanyl)ethyl]amino}propyl)(methyl)amine
• CAS No: 2138399-86-5
• MF: C₈H₁₈F₂N₂S
• MW: 212.303727626801
• CID: 6040092
• PubChem ID: 165837081
• Update Time: 2025-07-09

(2,2-Difluoro-3-{methyl[2-(methylsulfanyl)ethyl]amino}propyl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2138399-86-5
• EN300-789188
• (2,2-difluoro-3-{methyl[2-(methylsulfanyl)ethyl]amino}propyl)(methyl)amine
• (2,2-Difluoro-3-{methyl[2-(methylsulfanyl)ethyl]amino}propyl)(methyl)amine

• Inchi： 1S/C8H18F2N2S/c1-11-6-8(9,10)7-12(2)4-5-13-3/h11H,4-7H2,1-3H3
• InChI Key： QHWXPSGUGFHUCQ-UHFFFAOYSA-N
• SMILES： S(C)CCN(C)CC(CNC)(F)F

Computed Properties

• Exact Mass: 212.11587608g/mol
• Monoisotopic Mass: 212.11587608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 40.6Ų

Additional information on (2,2-Difluoro-3-{methyl[2-(methylsulfanyl)ethyl]amino}propyl)(methyl)amine

Comprehensive Analysis of (2,2-Difluoro-3-{methyl[2-(methylsulfanyl)ethyl]amino}propyl)(methyl)amine (CAS No. 2138399-86-5)

The compound (2,2-Difluoro-3-{methyl[2-(methylsulfanyl)ethyl]amino}propyl)(methyl)amine, identified by its CAS No. 2138399-86-5, is a specialized organic molecule with unique structural and functional properties. This compound belongs to the class of fluorinated amines, which are increasingly gaining attention in pharmaceutical and agrochemical research due to their enhanced bioavailability and metabolic stability. The presence of difluoro and methylsulfanyl groups in its structure contributes to its distinct chemical reactivity, making it a subject of interest for synthetic chemists and material scientists alike.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in drug discovery and advanced materials. The CAS No. 2138399-86-5 compound, with its methylamine and thioether functionalities, offers a versatile scaffold for designing novel bioactive molecules. Researchers are particularly intrigued by its potential role in modulating enzyme activity or serving as a building block for small-molecule inhibitors. This aligns with the growing trend of targeting specific pathways in diseases like cancer and neurodegenerative disorders, where fluorinated amines are often explored for their ability to penetrate cell membranes effectively.

The synthesis of (2,2-Difluoro-3-{methyl[2-(methylsulfanyl)ethyl]amino}propyl)(methyl)amine involves multi-step organic reactions, including nucleophilic substitution and reductive amination. Its difluoromethyl group is a key feature, as it mimics the steric and electronic properties of hydroxyl or carbonyl groups while offering improved resistance to oxidative degradation. This characteristic is highly valued in the development of proteolysis-targeting chimeras (PROTACs) and other targeted therapeutics, which are currently among the most searched topics in medicinal chemistry.

From an industrial perspective, the compound's methylsulfanyl moiety provides opportunities for further derivatization, such as oxidation to sulfoxides or sulfones, expanding its utility in catalysis and polymer chemistry. Environmental considerations also play a role in its adoption, as fluorinated compounds are often scrutinized for their persistence. However, the strategic placement of fluorine atoms in CAS No. 2138399-86-5 may reduce ecological impact compared to perfluorinated alternatives, addressing a common concern among sustainability-focused researchers.

In the context of AI-driven drug discovery, (2,2-Difluoro-3-{methyl[2-(methylsulfanyl)ethyl]amino}propyl)(methyl)amine represents a compelling case study. Machine learning models trained on fluorinated compounds can predict its interactions with biological targets, accelerating the identification of lead candidates. This intersection of computational chemistry and synthetic innovation is a hot topic in scientific forums, reflecting the compound's relevance to modern research paradigms.

Quality control and analytical characterization of CAS No. 2138399-86-5 typically involve techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's purity and consistency, critical for reproducible results in both academic and industrial settings. As regulatory standards for specialty chemicals tighten globally, robust analytical protocols for such molecules are becoming a priority, further underscoring the importance of this compound.

Looking ahead, the versatility of (2,2-Difluoro-3-{methyl[2-(methylsulfanyl)ethyl]amino}propyl)(methyl)amine positions it as a valuable tool in interdisciplinary research. Whether in the design of next-generation therapeutics or the exploration of novel material properties, its unique chemical profile continues to inspire innovation. As the scientific community seeks answers to challenges in precision medicine and green chemistry, compounds like this will undoubtedly remain at the forefront of discovery.